Cas no 899965-47-0 (Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)-)

• Product Name: Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)-
• CAS No: 899965-47-0
• MF: C₁₈H₁₈ClN₅OS
• MW: 387.886420726776
• CID: 6621682
• PubChem ID: 7590690
• Update Time: 2025-07-15

Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)-
• AKOS016364389
• 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• 899965-47-0
• F2715-0470
• 2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide
• 2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C18H18ClN5OS/c1-11-7-8-12(2)15(9-11)21-16(25)10-26-18-23-22-17(24(18)20)13-5-3-4-6-14(13)19/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： JKYVJCWZLDJHBF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1N(N)C(C2=CC=CC=C2Cl)=NN=1

Computed Properties

• Exact Mass: 387.0920591g/mol
• Monoisotopic Mass: 387.0920591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)-

Comprehensive Analysis of Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)- (CAS No. 899965-47-0)

The compound Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)- (CAS No. 899965-47-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,2,4-triazole core, a chlorophenyl substituent, and a dimethylphenyl acetamide moiety. These functional groups contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential for innovation in drug discovery and sustainable chemistry.

In recent years, the demand for triazole derivatives has surged, driven by their broad-spectrum biological activities. The 2-chlorophenyl group in this compound enhances its lipophilicity, which is critical for membrane permeability in drug design. Meanwhile, the dimethylphenyl acetamide segment offers steric hindrance, potentially improving selectivity in target binding. Such features align with current trends in precision medicine and green chemistry, where molecular efficiency and environmental compatibility are prioritized.

The synthesis of Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)- involves multi-step organic reactions, including cyclization and thioether formation. Advanced techniques like HPLC purification and NMR characterization ensure high purity and structural validation. These methodologies resonate with the growing emphasis on quality control in chemical manufacturing, a topic frequently searched in academic and industrial forums.

From a pharmacological perspective, the 4-amino-1,2,4-triazole scaffold is known for its antimicrobial and anti-inflammatory properties. This has sparked interest in exploring CAS No. 899965-47-0 for drug repurposing studies, particularly in addressing antibiotic resistance—a global health concern. Additionally, its thioether linkage could serve as a prodrug strategy, enhancing bioavailability in therapeutic formulations.

In agrochemical applications, the compound’s chlorophenyl-triazole hybrid structure may contribute to crop protection agents. With the rise of sustainable agriculture, researchers are investigating its potential as a low-toxicity alternative to conventional pesticides. This aligns with frequent search queries on eco-friendly agrochemicals and integrated pest management.

Material scientists are also examining CAS No. 899965-47-0 for its role in polymeric coatings and corrosion inhibitors. The 2,5-dimethylphenyl group could impart thermal stability, making it suitable for high-performance materials. Such innovations cater to industries seeking durable coatings and energy-efficient solutions, topics trending in engineering and environmental science.

Regulatory compliance and safety assessments are integral to its commercialization. While not classified as hazardous, proper handling protocols are recommended. This underscores the importance of chemical safety data sheets (SDS), a frequently searched resource among laboratory personnel and regulatory bodies.

In conclusion, Acetamide, 2-[[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)- represents a multifaceted compound with cross-disciplinary relevance. Its structural ingenuity and adaptability to contemporary challenges—from drug development to sustainable technologies—make it a subject of ongoing research and commercial interest. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing some of the most pressing questions in modern chemistry.